Cas no 88373-65-3 ((1alpha,4aalpha,4bbeta,10beta)-7-hydroxy-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid)
88373-65-3 structure
Product Name:(1alpha,4aalpha,4bbeta,10beta)-7-hydroxy-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid
CAS No:88373-65-3
MF:C20H26O6
MW:362.416846752167
CID:1922455
PubChem ID:440915
Update Time:2025-04-21
(1alpha,4aalpha,4bbeta,10beta)-7-hydroxy-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1alpha,4aalpha,4bbeta,10beta)-7-hydroxy-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid
- (1S,2S,3S,4R,8R,9R,12S)-12-hydroxy-8-(hydroxymethyl)-4-methyl-13-methylidenetetracyclo[10.2.1.0(1,9).0(3,8)]pentadecane-2,4-dicarboxylic acid
- Q27103180
- C06095
- 7-hydroxy-4a-(hydroxymethyl)-1beta-methyl-8-methylidene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic acid
- LMPR0104170008
- Gibberellin A44 diacid
- 88373-65-3
- Gibberellin A44 open lactone
- (1S,2S,3S,4R,8R,9R,12S)-12-hydroxy-8-(hydroxymethyl)-4-methyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4-dicarboxylic acid
- DTXSID80331541
- CHEBI:27531
-
- Inchi: 1S/C20H28O6/c1-11-8-19-9-20(11,26)7-4-12(19)18(10-21)6-3-5-17(2,16(24)25)14(18)13(19)15(22)23/h12-14,21,26H,1,3-10H2,2H3,(H,22,23)(H,24,25)/p-2
- InChI Key: AXEUUXHMKSPQAI-UHFFFAOYSA-L
- SMILES: C=C1C2(O)CCC3C(C(C([O-])=O)C4C3(CO)CCCC4(C([O-])=O)C)(C2)C1
Computed Properties
- Exact Mass: 364.189
- Monoisotopic Mass: 364.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.29
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 562.9°C at 760 mmHg
- Flash Point: 308.3°C
- Refractive Index: 1.616
(1alpha,4aalpha,4bbeta,10beta)-7-hydroxy-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jason Wan Lab Chip, 2020,20, 4528-4538
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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